Cas no 889304-30-7 (methyl 2-5-chloro-2-(methylsulfanyl)pyrimidine-4-amidobenzoate)

• Product Name: methyl 2-5-chloro-2-(methylsulfanyl)pyrimidine-4-amidobenzoate
• CAS No: 889304-30-7
• MF: C₁₄H₁₂ClN₃O₃S
• MW: 337.781380653381
• CID: 5421810
• Update Time: 2025-06-14

methyl 2-5-chloro-2-(methylsulfanyl)pyrimidine-4-amidobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-chloro-2-(methylthio)pyrimidine-4-carboxamido)benzoate
• methyl 2-5-chloro-2-(methylsulfanyl)pyrimidine-4-amidobenzoate

• Inchi： 1S/C14H12ClN3O3S/c1-21-13(20)8-5-3-4-6-10(8)17-12(19)11-9(15)7-16-14(18-11)22-2/h3-7H,1-2H3,(H,17,19)
• InChI Key： FRBWUZUTRHUOKS-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(C1C(Cl)=CN=C(SC)N=1)=O

Additional information on methyl 2-5-chloro-2-(methylsulfanyl)pyrimidine-4-amidobenzoate

Comprehensive Overview of Methyl 2-5-chloro-2-(methylsulfanyl)pyrimidine-4-amidobenzoate (CAS No. 889304-30-7)

Methyl 2-5-chloro-2-(methylsulfanyl)pyrimidine-4-amidobenzoate (CAS No. 889304-30-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyrimidine and benzoate structural motifs, is often explored for its potential applications in drug discovery and crop protection. Researchers are particularly interested in its chloro and methylsulfanyl functional groups, which contribute to its reactivity and biological activity.

In recent years, the demand for heterocyclic compounds like methyl 2-5-chloro-2-(methylsulfanyl)pyrimidine-4-amidobenzoate has surged due to their versatility in synthesizing novel therapeutics. For instance, pyrimidine derivatives are frequently investigated for their antimicrobial, antiviral, and anticancer properties. This aligns with current trends in precision medicine and targeted drug delivery, where scientists seek compounds with high specificity and minimal side effects. The CAS No. 889304-30-7 compound is no exception, as its structural features make it a candidate for further exploration in these areas.

Another area of interest is the compound's potential role in agrochemical formulations. With the growing global focus on sustainable agriculture and pest resistance management, researchers are evaluating methyl 2-5-chloro-2-(methylsulfanyl)pyrimidine-4-amidobenzoate for its efficacy in protecting crops from pathogens. Its chloro-substituted pyrimidine core is particularly noteworthy, as similar structures have demonstrated insecticidal and fungicidal activities in other studies. This makes it a subject of interest for companies developing next-generation crop protection agents.

The synthesis and characterization of CAS No. 889304-30-7 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and stability, which are critical for both research and industrial applications. Additionally, the compound's solubility and thermal stability are often analyzed to determine its suitability for various formulations, whether in pharmaceuticals or agrochemicals.

From a commercial perspective, methyl 2-5-chloro-2-(methylsulfanyl)pyrimidine-4-amidobenzoate is available through specialized chemical suppliers who cater to research institutions and industrial laboratories. Its niche application means that it is often produced in small batches, with stringent quality control measures in place. For researchers looking to explore its properties, it is essential to source the compound from reputable providers to ensure consistency and reliability in experimental results.

In conclusion, methyl 2-5-chloro-2-(methylsulfanyl)pyrimidine-4-amidobenzoate (CAS No. 889304-30-7) represents a fascinating area of study in both pharmaceutical and agricultural chemistry. Its unique structural attributes and potential applications align with contemporary scientific and industrial trends, making it a compound worth watching in the coming years. As research progresses, we can expect to see more innovative uses for this versatile molecule.